Metaescaline (hydrochloride)
Metaescaline (hydrochloride)
Metaescaline (hydrochloride) (Item No. 19927) is an analytical reference standard that is structurally classified as a phenethylamine. It is a derivative of escaline (Item No. 14107) in which the single ethyl group is reoriented to the meta position. This product is intended for research and forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
90132-32-4
VCID:
VC0162584
InChI:
InChI=1S/C12H19NO3.ClH/c1-4-16-11-8-9(5-6-13)7-10(14-2)12(11)15-3;/h7-8H,4-6,13H2,1-3H3;1H
SMILES:
CCOC1=CC(=CC(=C1OC)OC)CCN.Cl
Molecular Formula:
C12H19NO3 • HCl
Molecular Weight:
261.7
Metaescaline (hydrochloride)
CAS No.: 90132-32-4
Reference Standards
VCID: VC0162584
Molecular Formula: C12H19NO3 • HCl
Molecular Weight: 261.7
| CAS No. | 90132-32-4 |
|---|---|
| Product Name | Metaescaline (hydrochloride) |
| Molecular Formula | C12H19NO3 • HCl |
| Molecular Weight | 261.7 |
| IUPAC Name | 2-(3-ethoxy-4,5-dimethoxyphenyl)ethanamine;hydrochloride |
| Standard InChI | InChI=1S/C12H19NO3.ClH/c1-4-16-11-8-9(5-6-13)7-10(14-2)12(11)15-3;/h7-8H,4-6,13H2,1-3H3;1H |
| Standard InChIKey | ZVECPPMCJNPEAJ-UHFFFAOYSA-N |
| SMILES | CCOC1=CC(=CC(=C1OC)OC)CCN.Cl |
| Description | Metaescaline (hydrochloride) (Item No. 19927) is an analytical reference standard that is structurally classified as a phenethylamine. It is a derivative of escaline (Item No. 14107) in which the single ethyl group is reoriented to the meta position. This product is intended for research and forensic purposes. |
| Synonyms | 3,4-Dimethoxy-5-ethoxyphenethylamine |
| Reference | 1.Jacob, P., III and Shulgin, A.T. Sulfur analogues of psychotomimetic agents. 3. Ethyl homologues of mescaline and their monothio analogues. J.Med.Chem. 27(7), 881-888 (1984). |
| PubChem Compound | 86250379 |
| Last Modified | Nov 11 2021 |
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